Cas no 554-01-8 (5-Methylcytosine)

5-Methylcytosine Properties

Names and Identifiers

• 5-Methylcytosine
• 4-Amino-5-methylpyrimidin-2(1H)-one
• 6-amino-5-methyl-1H-pyrimidin-2-one
• C5H7N3O
• 4(6)-AMino-2-hydroxy-5-MethylpyriMidine
• 4-AMino-5-Methyl-2(1H)pyriMidinone
• 4-Amino-5-methyl-3H-pyrimidin-2-one
• Cytosine, 5-methyl- (VAN)
• Cytosine, 5-methyl-
• MFCD00233537
• FT-0600532
• 130170-01-3
• s6021
• CS-W008091
• HY-W008091
• 2(1H)-Pyrimidinone, 3,4-dihydro-4-imino-5-methyl-, (E)- (9CI)
• NSC 137776
• 2-Pyrimidinol, 4-amino-5-methyl- (9CI)
• AM81335
• EN300-103021
• A830624
• 5-methyl-Cytosine
• 4-amino-5-methyl-2-(1H)-Pyrimidinone
• AS-17837
• 130170-00-2
• C02376
• 2(1H)-Pyrimidinone, 4-amino-5-methyl-
• EINECS 209-058-3
• PD123960
• NS00014760
• 1-[(AMMONIOOXY)METHYL]-2-NITROBENZENECHLORIDE
• 4-Amino-5-methyl-2-pyrimidinol
• Z1741980467
• 5-Methylcytosine (VAN)
• CHEBI:27551
• 503CC90D-7575-429C-85CB-AA8AB0E84A3A
• 5-methyl cytosine
• 5-METHYLCYTOSINE [MI]
• Q-101641
• SY046975
• cytosine-5-carbon
• 6-amino-5-methyl-1,2-dihydropyrimidin-2-one
• 6-amino-5-methyl-3-hydropyrimidin-2-one
• NSC-137776
• SB55524
• 4-amino-5-methyl-2(1H)-pyrimidinone
• SCHEMBL14539996
• 4-amino-5-methyl-1,2-dihydropyrimidin-2-one
• DTXSID50203948
• METHYLCYTOSINE, 5-
• 5-Methylcytosine (~90%)
• SCHEMBL22008
• UNII-6R795CQT4H
• 4-Amino-5-methyl-2-pyrimidinol #
• NSC137776
• 2'-C-MeCyt
• 6-amino-5-methyl-1H-pyrimidin-2-one hydrochloride
• AKOS006222273
• 6R795CQT4H
• 5-Methylcytosine>96
• 4-amino-5-methyl-1H-pyrimidin-2-one
• Q238563
• 554-01-8
• 2-PYRIMIDINOL, 4-AMINO-5-METHYL-
• Cytosine, 5-methyl-(VAN) (8CI)
• pyrimidine, 4-amino-2-hydroxy-5-methyl-
• DB-271175
• DTXCID80126439
• 2(1H)-Pyrimidinone, 4-amino-5-methyl-(9CI)
• Cytosine, 5-methyl-(VAN)
• 5 Methylcytosine
• DB-007084
• 5-Methylcytosine Monohydrochloride
• +Expand

• MDL： MFCD00233537
• InChIKey： LRSASMSXMSNRBT-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7N3O/c1-3-2-7-5(9)8-4(3)6/h2H,1H3,(H3,6,7,8,9)
• SMILES： CC1=CNC(NC1=N)=O

Computed Properties

• Exact Mass: 125.058912g/mol
• Surface Charge: 0
• XLogP3: -0.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 125.058912g/mol
• Monoisotopic Mass: 125.058912g/mol
• Topological Polar Surface Area: 67.5Ų
• Heavy Atom Count: 9
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Surface Charge: 0

Experimental Properties

• LogP: 0.24170
• PSA: 71.77000
• Merck: 14,6050
• Refractive Index: 1.6510 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 232.57°C (rough estimate)
• Melting Point: 278-287°C
• Flash Point: 206.2ºC
• Color/Form: crystallization
• Solubility: 1g of product is dissolved in 29ml of water
• Density: 1.2602 (rough estimate)

5-Methylcytosine Security Information

• RTECS：UW7362350
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

5-Methylcytosine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%